Nmns-bop
Nmns-bop
Brand Name:
Vulcanchem
CAS No.:
150035-59-9
VCID:
VC21113711
InChI:
InChI=1S/C14H18BrN2O8PS/c15-4-9(18)7-27-26(22,23)24-6-10-11(19)12(20)14(25-10)17-3-1-2-8(5-17)13(16)21/h1-3,5,10-12,14,19-20H,4,6-7H2,(H2-,16,21,22,23)/t10-,11-,12-,14-/m1/s1
SMILES:
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])SCC(=O)CBr)O)O)C(=O)N
Molecular Formula:
C14H18BrN2O8PS
Molecular Weight:
485.25 g/mol
Nmns-bop
CAS No.: 150035-59-9
Cat. No.: VC21113711
Molecular Formula: C14H18BrN2O8PS
Molecular Weight: 485.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 150035-59-9 |
|---|---|
| Molecular Formula | C14H18BrN2O8PS |
| Molecular Weight | 485.25 g/mol |
| IUPAC Name | (3-bromo-2-oxopropyl)sulfanyl-[[(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphinate |
| Standard InChI | InChI=1S/C14H18BrN2O8PS/c15-4-9(18)7-27-26(22,23)24-6-10-11(19)12(20)14(25-10)17-3-1-2-8(5-17)13(16)21/h1-3,5,10-12,14,19-20H,4,6-7H2,(H2-,16,21,22,23)/t10-,11-,12-,14-/m1/s1 |
| Standard InChI Key | QJQJPCXQNNYCCE-HKUMRIAESA-N |
| Isomeric SMILES | C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])SCC(=O)CBr)O)O)C(=O)N |
| SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])SCC(=O)CBr)O)O)C(=O)N |
| Canonical SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])SCC(=O)CBr)O)O)C(=O)N |
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